FAST kinase domain-containing protein 1 isoform 1 (497-514)
Description
FAST kinase domain-containing protein 1
Scientific Research Applications
Structural and Functional Characteristics of Protein Kinase C Isoforms
- Protein kinase C (PKC) isoforms, including FAST kinase domain-containing protein 1, are crucial for a variety of cellular functions. These isoforms are distinguished by their lipid activation mechanisms and are involved in cellular signal transduction and tumor promotion. The regulatory domain of PKCs contains membrane-targeting motifs, and their catalytic domain is conserved and responsible for binding ATP and substrates. The functional specificity of PKC isoforms is imparted by isoform-specific subcellular compartmentalization, protein-protein interactions, and post-translational modifications (Steinberg, 2008).
Signal Transduction and Isoform Classification
- The PKC family has at least 12 mammalian isoforms with varying structures, enzymic properties, and regulatory domains. These isoforms are classified into conventional/classical, novel, and atypical based on their structure and cofactor dependencies. The regulatory domain of PKC is crucial for its cofactor dependence and contains an autoinhibitory pseudosubstrate region. The catalytic domain of PKC isoforms contains protein kinase sequences and is active in the absence of the regulatory domain. The understanding of these structural aspects is vital for comprehending the signal transduction mechanisms involving PKC isoforms (Buchner, 1995).
Kinase Domain Structure and Classification
- The kinase domain of eukaryotic protein kinases, including FAST kinase domain-containing protein 1, consists of approximately 250-300 amino acid residues. These domains are classified into protein-serine/threonine kinases and protein-tyrosine kinases based on their substrate specificities and modes of regulation. The classification is founded on a kinase domain phylogeny, revealing families of enzymes with related substrate specificities and regulatory modes (Hanks & Hunter, 1995).
properties
sequence |
LDLLRKELKSLKGNTFPE |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
FAST kinase domain-containing protein 1 isoform 1 (497-514) |
Origin of Product |
United States |
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